3-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 3-[(2-aminoacetyl)-methylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C16H23N3O3/c1-18(15(20)10-17)14-8-5-9-19(11-14)16(21)22-12-13-6-3-2-4-7-13/h2-4,6-7,14H,5,8-12,17H2,1H3
• InChI Key: GRZDHQVUMDTAHC-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)CN
• Molecular Formula: C16H23N3O3
• Molecular Weight: 305.37 g/mol

Description

3-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester is a piperidine-based compound featuring a benzyl ester group at the 1-position and a methylamino-2-aminoacetyl substituent at the 3-position. The benzyl ester improves lipophilicity, while the amino-acetyl moiety may facilitate interactions with biological targets such as proteases or receptors .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester typically involves multiple steps, starting from readily available starting materials. One common approach involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving a suitable precursor, such as a 1,5-diamine.

Introduction of the Amino Group: The amino group can be introduced through a reductive amination reaction, where an aldehyde or ketone is reacted with an amine in the presence of a reducing agent.

Esterification: The final step involves the esterification of the carboxylic acid group with benzyl alcohol, typically using a dehydrating agent such as dicyclohexylcarbodiimide (DCC) or a catalytic amount of an acid.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to improve yield and purity. This can include the use of continuous flow reactors, which allow for better control of reaction conditions and scalability. Additionally, purification techniques such as recrystallization or chromatography may be employed to obtain the final product in high purity.

Chemical Reactions Analysis

Types of Reactions

3-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester can undergo various types of chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitroso or nitro derivatives.

Reduction: The carbonyl group in the acetyl moiety can be reduced to form alcohol derivatives.

Substitution: The benzyl ester group can be substituted with other ester groups through transesterification reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Transesterification can be carried out using acid or base catalysts, such as sulfuric acid (H2SO4) or sodium methoxide (NaOCH3).

Major Products

Oxidation: Nitroso or nitro derivatives.

Reduction: Alcohol derivatives.

Substitution: Various ester derivatives depending on the substituent used.

Scientific Research Applications

The compound 3-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester is a piperidine derivative that has garnered interest in various scientific research applications. This article explores its applications, focusing on medicinal chemistry, biochemical research, and potential therapeutic uses.

Medicinal Chemistry

The compound is primarily studied for its potential as a pharmaceutical agent. Its structure suggests it may interact with biological pathways involving amino acids and neurotransmitters, making it a candidate for developing treatments for neurological disorders.

Case Study: Neuropharmacology

Research indicates that derivatives of piperidine can modulate neurotransmitter activity. A study focused on similar compounds demonstrated their ability to act as inhibitors of certain receptors, potentially offering insights into treating conditions such as anxiety and depression .

Biochemical Research

The compound's ability to mimic natural amino acids allows it to be used in studies of enzyme activity and protein interactions.

Case Study: Enzyme Inhibition

A related compound was found to inhibit metalloproteases, enzymes involved in various physiological processes, including tissue remodeling and inflammation. This suggests that similar piperidine derivatives could be explored for their inhibitory effects on specific enzymes relevant to disease processes .

Synthesis of Novel Compounds

The benzyl ester moiety provides a functional group that can be modified to create a library of derivatives for high-throughput screening in drug discovery.

Case Study: Derivative Synthesis

A synthetic pathway involving the modification of the benzyl group has been reported, leading to compounds with enhanced bioactivity against cancer cell lines. This highlights the versatility of piperidine derivatives in creating targeted therapies .

Comparative Data Table

Application Area	Compound Type	Example Studies/Findings
Medicinal Chemistry	Piperidine Derivative	Potential treatment for neurological disorders
Biochemical Research	Enzyme Inhibitor	Inhibition of metalloproteases
Synthesis of Novel Compounds	Benzyl Ester Derivative	Enhanced bioactivity against cancer

Mechanism of Action

The mechanism of action of 3-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester involves its interaction with specific molecular targets, such as enzymes or receptors. The piperidine ring can mimic the structure of natural ligands, allowing the compound to bind to and modulate the activity of these targets. This can lead to changes in cellular signaling pathways and physiological responses.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Key Differences

The compound is compared to analogs with variations in the acyl group, ester substituent, and core heterocycle. Key examples include:

Table 1: Structural and Physicochemical Comparison

Compound Name	Core Structure	Ester Group	Acyl Substituent	Molecular Formula	Molecular Weight	Key Properties/Status
3-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester	Piperidine	Benzyl	2-Amino-acetyl	Not explicitly stated†	~291.3 (inferred)	Discontinued
3-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester	Piperidine	Benzyl	2-Chloro-acetyl	Not explicitly stated	~295.8 (inferred)	Discontinued
3-[(2-Amino-acetyl)-Methyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester	Pyrrolidine	Benzyl	2-Amino-acetyl	C₁₅H₂₁N₃O₃	291.34	Available
3-{[(2-Amino-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester	Piperidine	tert-Butyl	2-Amino-acetyl (methyl-linked)	C₁₃H₂₅N₃O₃	285.39	Discontinued; higher stability
4-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester	Piperidine	tert-Butyl	2-Amino-acetyl (4-position)	C₁₃H₂₅N₃O₃	271.36	Predicted pKa 8.10; density 1.11 g/cm³

Functional Implications

• Benzyl vs. tert-Butyl Esters : Benzyl esters (e.g., target compound) are more lipophilic and prone to enzymatic cleavage, making them suitable for prodrug designs. tert-Butyl esters (e.g., ) offer enhanced stability and are preferred in synthetic intermediates .
• Core Heterocycle : Pyrrolidine analogs (e.g., ) have a smaller ring size, altering conformational flexibility and binding affinity compared to piperidine derivatives.

Biological Activity

3-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester, a compound with significant potential in pharmacology, has garnered attention due to its diverse biological activities. This article explores its biological properties, including mechanisms of action, therapeutic applications, and relevant case studies.

• Molecular Formula : C17H24N2O3
• Molecular Weight : 304.39 g/mol
• CAS Number : 1353965-00-0

The compound exhibits its biological activity primarily through interactions with various biological targets:

• Enzyme Inhibition : It has been shown to inhibit specific enzymes involved in metabolic pathways, which can lead to altered physiological responses.
• Receptor Modulation : The compound may act as a modulator of neurotransmitter receptors, influencing synaptic transmission and neuronal excitability.

Biological Activity Overview

Biological Activity	Description	References
Antioxidant Activity	Demonstrated ability to scavenge free radicals and reduce oxidative stress in cellular models.
Anti-inflammatory Effects	In vitro studies indicate significant reduction in pro-inflammatory cytokines in treated cell lines.
Cytotoxicity Against Cancer Cells	Exhibited dose-dependent cytotoxic effects on various cancer cell lines, including prostate and breast cancer cells.
Neuroprotective Effects	Shown to protect neuronal cells from apoptosis under oxidative stress conditions.

Case Studies and Research Findings

• Cytotoxicity Assessment :
  • A study evaluated the cytotoxic effects of the compound on PC3 (prostate cancer) and DU145 (prostate cancer) cell lines using MTT assays. The results indicated a significant decrease in cell viability with IC50 values in the low micromolar range, suggesting potent anticancer activity ( ).
• Anti-inflammatory Mechanisms :
  • Research focused on the compound's ability to modulate inflammatory responses revealed that it significantly reduced the expression of COX-2 and iNOS proteins in activated macrophages. This suggests its potential use in treating inflammatory diseases ( ).
• Neuroprotective Studies :
  • In a model of oxidative stress-induced neuronal injury, the compound was shown to enhance cell survival rates significantly compared to controls, indicating its potential for neuroprotection ( ).

Structure-Activity Relationship (SAR)

The biological activity of 3-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester is influenced by its structural components:

• Amino Acetyl Group : Enhances solubility and bioavailability.
• Piperidine Ring : Critical for receptor binding and enzyme inhibition.
• Benzyl Ester Moiety : Contributes to lipophilicity, facilitating membrane permeability.